Cas no 1183244-40-7 (N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine)
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine is a brominated pyridine derivative featuring a branched alkylamine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility as a synthetic intermediate. The presence of the 5-bromopyridinyl moiety enhances reactivity in cross-coupling reactions, while the isobutylamine chain offers potential for further functionalization. Its well-defined molecular structure ensures consistent performance in nucleophilic substitutions and metal-catalyzed transformations. The compound is typically characterized by high purity (>95%) and stability under standard storage conditions, making it suitable for applications in medicinal chemistry and material science. Proper handling under inert atmospheres is recommended to preserve its reactivity.
1183244-40-7 structure
Product Name:N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine
CAS No:1183244-40-7
MF:C10H15BrN2
MW:243.143501520157
MDL:MFCD12815882
CID:1031150
PubChem ID:60985711
Update Time:2025-05-23
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine
- N-[(5-bromopyridin-3-yl)methyl]-2-methylpropan-1-amine
- DB-265598
- A1-05864
- DTXSID10734086
- J-522738
- 1183244-40-7
-
- MDL: MFCD12815882
- Inchi: 1S/C10H15BrN2/c1-8(2)4-12-5-9-3-10(11)7-13-6-9/h3,6-8,12H,4-5H2,1-2H3
- InChI Key: HUDFVPRWHBSIGN-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CNCC(C)C
Computed Properties
- Exact Mass: 242.04186g/mol
- Monoisotopic Mass: 242.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 294.7±25.0 °C at 760 mmHg
- Flash Point: 132.1±23.2 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029184276-1g |
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine |
1183244-40-7 | 95% | 1g |
$407.68 | 2023-09-04 | |
| Chemenu | CM174997-1g |
N-[(5-Bromopyridin-3-yl)methyl]-2-methylpropan-1-amine |
1183244-40-7 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM174997-1g |
N-[(5-Bromopyridin-3-yl)methyl]-2-methylpropan-1-amine |
1183244-40-7 | 95% | 1g |
$482 | 2022-06-14 | |
| Matrix Scientific | 178687-2.500g |
N-[(5-Bromopyridin-3-yl)methyl]-2-methylpropan-1-amine |
1183244-40-7 | 2.500g |
$1403.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628175-1g |
N-((5-bromopyridin-3-yl)methyl)-2-methylpropan-1-amine |
1183244-40-7 | 98% | 1g |
¥3785.00 | 2024-08-09 |
N-((5-Bromopyridin-3-yl)methyl)-2-methylpropan-1-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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